Cas no 2138534-25-3 (methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride)
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
-
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM472419-250mg |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95%+ | 250mg |
$344 | 2023-03-20 | |
| Chemenu | CM472419-500mg |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95%+ | 500mg |
$624 | 2023-03-20 | |
| Chemenu | CM472419-1g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95%+ | 1g |
$802 | 2023-03-20 | |
| Enamine | EN300-1179864-0.05g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 0.05g |
$168.0 | 2023-07-10 | |
| Enamine | EN300-1179864-0.1g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 0.1g |
$252.0 | 2023-07-10 | |
| Enamine | EN300-1179864-0.25g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 0.25g |
$361.0 | 2023-07-10 | |
| Enamine | EN300-1179864-0.5g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 0.5g |
$569.0 | 2023-07-10 | |
| Enamine | EN300-1179864-1.0g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 1.0g |
$728.0 | 2023-07-10 | |
| Enamine | EN300-1179864-2.5g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 2.5g |
$1428.0 | 2023-07-10 | |
| Enamine | EN300-1179864-5.0g |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride |
2138534-25-3 | 95% | 5.0g |
$2110.0 | 2023-07-10 |
methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride
Recent Advances in the Study of Methyl 1-(3-Hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate Hydrochloride (CAS: 2138534-25-3)
The compound methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride (CAS: 2138534-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and pyrrolidine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological targets.
Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the hydrochloride salt form of this molecule exhibits improved solubility and bioavailability compared to its free base counterpart. The research team utilized a combination of solid-state chemistry and computational modeling to elucidate the crystal structure and intermolecular interactions of the compound, providing valuable insights into its stability and formulation potential.
In another groundbreaking study, researchers explored the compound's mechanism of action as a potential modulator of G protein-coupled receptors (GPCRs). The presence of both the hydroxypyrrolidine and cyclobutane carboxylate moieties was found to confer selective binding affinity towards specific GPCR subtypes involved in neurological disorders. Preliminary in vitro assays revealed nanomolar-range activity, suggesting its potential as a lead compound for further optimization in CNS drug discovery programs.
The synthetic routes to methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride have also seen significant advancements. A recent patent application (WO2023056789) disclosed an improved asymmetric synthesis method that achieves >99% enantiomeric purity, addressing previous challenges in stereochemical control. This development is particularly important as the stereochemistry at the pyrrolidine hydroxyl group has been shown to dramatically influence the compound's biological activity profile.
From a drug metabolism perspective, recent pharmacokinetic studies in animal models have demonstrated favorable ADME (absorption, distribution, metabolism, and excretion) properties for this compound. The hydrochloride salt shows excellent oral bioavailability (∼75% in rat models) and linear pharmacokinetics across tested dose ranges. Metabolite identification studies revealed that the primary metabolic pathways involve oxidation of the pyrrolidine ring and hydrolysis of the methyl ester, with the major metabolites being pharmacologically inactive.
Looking forward, several pharmaceutical companies have included derivatives of methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride in their preclinical pipelines, particularly for applications in pain management and neurodegenerative diseases. The compound's unique structural features and demonstrated biological activity make it a valuable scaffold for further medicinal chemistry exploration. Ongoing research is expected to yield additional structure-activity relationship data that will guide the development of optimized clinical candidates based on this chemical framework.
2138534-25-3 (methyl 1-(3-hydroxypyrrolidin-3-yl)cyclobutane-1-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)